Cas no 29483-55-4 (9H-Thioxanthen-9-one,3-methoxy-4-(1-piperidinylmethyl)-, hydrochloride (1:1))

• Product Name: 9H-Thioxanthen-9-one,3-methoxy-4-(1-piperidinylmethyl)-, hydrochloride (1:1)
• CAS No: 29483-55-4
• MF: C₂₀H₂₂ClNO₂S
• MW: 375.91218328476
• CID: 279637
• PubChem ID: 207250
• Update Time: 2025-04-19

9H-Thioxanthen-9-one,3-methoxy-4-(1-piperidinylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one,3-methoxy-4-(1-piperidinylmethyl)-, hydrochloride (1:1)
• 3-methoxy-4-(piperidin-1-ylmethyl)thioxanthen-9-one,hydrochloride
• 29483-55-4
• SCHEMBL4206956
• 9-Thioxanthenone, 3-methoxy-4-piperidinomethyl-, hydrochloride
• DTXSID60183686
• 3-Methoxy-4-piperidinomethylthioxanthone hydrochloride

• Inchi： 1S/C20H21NO2S.ClH/c1-23-17-10-9-15-19(22)14-7-3-4-8-18(14)24-20(15)16(17)13-21-11-5-2-6-12-21;/h3-4,7-10H,2,5-6,11-13H2,1H3;1H
• InChI Key： SYIPRXIZVUMSOI-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2C(C2=CC=C(C(=C12)CN1CCCCC1)OC)=O

Computed Properties

• Exact Mass: 375.10616
• Monoisotopic Mass: 375.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• Boiling Point: 500.9°Cat760mmHg
• Flash Point: 256.7°C
• PSA: 29.54